Cas no 1251604-45-1 (N-(3-chloro-2-fluorophenyl)-2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}acetamide)

• Product Name: N-(3-chloro-2-fluorophenyl)-2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}acetamide
• CAS No: 1251604-45-1
• MF: C₁₇H₁₅ClFN₅OS
• MW: 391.850303888321
• CID: 6288614
• PubChem ID: 49664745
• Update Time: 2025-05-20

N-(3-chloro-2-fluorophenyl)-2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-2-fluorophenyl)-2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}acetamide
• F3406-7104
• N-(3-chloro-2-fluorophenyl)-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)acetamide
• 1251604-45-1
• N-(3-chloro-2-fluorophenyl)-2-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]sulfanylacetamide
• VU0624303-1
• N-(3-chloro-2-fluorophenyl)-2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]sulfanyl}acetamide
• AKOS024485034

• Inchi： 1S/C17H15ClFN5OS/c1-10-6-11(2)24(23-10)14-7-16(21-9-20-14)26-8-15(25)22-13-5-3-4-12(18)17(13)19/h3-7,9H,8H2,1-2H3,(H,22,25)
• InChI Key： YXJLUMAQJACGRL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)NC(CSC1=CC(=NC=N1)N1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 391.0669871g/mol
• Monoisotopic Mass: 391.0669871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-chloro-2-fluorophenyl)-2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}acetamide

Comprehensive Analysis of N-(3-chloro-2-fluorophenyl)-2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}acetamide (CAS No. 1251604-45-1)

The compound N-(3-chloro-2-fluorophenyl)-2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}acetamide (CAS No. 1251604-45-1) is a sophisticated small molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure combines a pyrimidine core with a 3,5-dimethyl-1H-pyrazole moiety, linked via a sulfanyl bridge to an acetamide group. This configuration suggests potential interactions with biological targets, making it a subject of interest for drug discovery and development.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such compounds. Researchers are increasingly leveraging machine learning to predict the bioactivity of molecules like N-(3-chloro-2-fluorophenyl)-2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}acetamide. Questions such as "How does sulfanyl linkage affect drug bioavailability?" or "What are the applications of pyrimidine derivatives in medicine?" are frequently searched, reflecting growing curiosity about its mechanisms.

The 3-chloro-2-fluorophenyl group in this compound is notable for its electron-withdrawing properties, which can influence binding affinity in target proteins. Meanwhile, the 3,5-dimethyl-1H-pyrazole fragment is often associated with anti-inflammatory and antimicrobial activities, as seen in other pyrazole-based drugs. This dual functionality positions the compound as a versatile candidate for multi-target therapeutics, a hot topic in precision medicine.

From a synthetic chemistry perspective, the sulfanyl-acetamide linkage offers stability while allowing modular modifications—a key feature for structure-activity relationship (SAR) studies. Laboratories exploring heterocyclic compound libraries often prioritize such scaffolds due to their drug-like properties. Searches like "synthetic routes for pyrimidine-sulfanyl derivatives" or "fluorophenyl acetamide solubility" underscore practical research needs.

Environmental and green chemistry considerations are also relevant. The halogenated (chloro and fluoro) components warrant studies on biodegradation pathways, aligning with regulatory demands for sustainable pharmaceuticals. Computational tools like molecular docking can further elucidate its binding modes, addressing queries such as "How to optimize pyrazole-pyrimidine hybrids for selectivity?"—a frequent challenge in fragment-based drug design.

In summary, CAS No. 1251604-45-1 represents a compelling case study at the intersection of medicinal chemistry and computational biology. Its structural complexity and functional diversity make it a valuable subject for both academic and industrial research, particularly in the era of AI-augmented molecular innovation.